N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine

• IUPAC Name: N-[1-(4-methoxyphenyl)propan-2-yl]cyclopentanamine
• InChI: InChI=1S/C15H23NO/c1-12(16-14-5-3-4-6-14)11-13-7-9-15(17-2)10-8-13/h7-10,12,14,16H,3-6,11H2,1-2H3
• InChI Key: AGJVFFWLIVKFAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)NC2CCCC2
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine, also known as MPAC, is a chemical compound that belongs to the class of phenethylamines. It is a synthetic compound that has been used in various scientific research studies due to its unique properties and potential applications. In

Scientific Research Applications

N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine has been used in various scientific research studies due to its potential applications in the field of medicinal chemistry. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties, making it a potential candidate for the development of new drugs for the treatment of various diseases. N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine has also been studied for its potential use as a biomarker for the detection of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine is not fully understood, but it is believed to act as a selective serotonin and norepinephrine reuptake inhibitor. It has also been found to interact with various neurotransmitter systems in the brain, including dopamine, glutamate, and GABA. These interactions are thought to contribute to the analgesic and anticonvulsant effects of N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine.
Biochemical and Physiological Effects
N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine has been shown to have various biochemical and physiological effects on the body. It has been found to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a role in mood regulation and pain perception. N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine has also been found to decrease the levels of inflammatory cytokines in the body, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine in lab experiments is its unique properties and potential applications in the field of medicinal chemistry. It has been found to possess a wide range of biological activities, making it a potential candidate for the development of new drugs. However, one of the limitations of using N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine in lab experiments is its potential toxicity. It has been found to have toxic effects on the liver and kidneys, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine. One potential direction is the development of new drugs based on the structure of N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine. It has been found to possess a wide range of biological activities, making it a potential candidate for the development of new drugs for the treatment of various diseases. Another potential direction is the study of the potential biomarker properties of N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine for the detection of neurodegenerative diseases. Further research is needed to fully understand the potential applications of N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine in the field of medicinal chemistry.
Conclusion
In conclusion, N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine is a synthetic compound that has been used in various scientific research studies due to its unique properties and potential applications in the field of medicinal chemistry. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties, making it a potential candidate for the development of new drugs for the treatment of various diseases. Further research is needed to fully understand the potential applications of N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine in the field of medicinal chemistry.

Synthesis Methods

The synthesis of N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine involves a multi-step process that includes the reaction of 4-methoxyphenylacetone with isobutyraldehyde, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with cyclopentanone to yield N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine. The purity and yield of N-[2-(4-methoxyphenyl)-1-methylethyl]cyclopentanamine can be improved by using various purification techniques such as recrystallization and chromatography.